Cas no 1556421-62-5 (1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole)

• Product Name: 1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
• CAS No: 1556421-62-5
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6531315
• PubChem ID: 83094783
• Update Time: 2024-01-11

1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-(oxiran-2-yl)-1H-pyrazole
• EN300-1239634
• 1556421-62-5
• AKOS021416160

• Inchi： 1S/C7H10N2O/c1-5-6(7-4-10-7)3-9(2)8-5/h3,7H,4H2,1-2H3
• InChI Key： VPGGMEQEGQFWNI-UHFFFAOYSA-N
• SMILES： O1CC1C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles